![molecular formula C12H24N2O B7577841 1-[3-(Aminomethyl)piperidin-1-yl]-2,3-dimethylbutan-1-one](/img/structure/B7577841.png)
1-[3-(Aminomethyl)piperidin-1-yl]-2,3-dimethylbutan-1-one
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Overview
Description
1-[3-(Aminomethyl)piperidin-1-yl]-2,3-dimethylbutan-1-one, also known as 4'-Methyl-α-pyrrolidinohexiophenone (MPHP) is a synthetic cathinone that has been identified as a designer drug. It is a psychoactive substance that has been used for recreational purposes due to its stimulant effects. MPHP has been synthesized in the laboratory and used in scientific research to investigate its mechanism of action and physiological effects.
Scientific Research Applications
MPHP has been used in scientific research to investigate its mechanism of action and physiological effects. It has been studied for its potential as a treatment for depression and anxiety disorders. MPHP has also been used to study the effects of synthetic cathinones on the central nervous system.
Mechanism of Action
MPHP works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It acts as a reuptake inhibitor, preventing the reuptake of these neurotransmitters. This leads to an increase in their availability in the brain, resulting in the stimulant effects of MPHP.
Biochemical and Physiological Effects:
MPHP has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to increase locomotor activity and produce hyperactivity in rats. MPHP has been shown to have addictive properties and can lead to dependence.
Advantages and Limitations for Lab Experiments
MPHP has been used in scientific research due to its ability to produce similar effects to other synthetic cathinones. It has been used as a control substance in studies investigating the effects of other designer drugs. However, the use of MPHP in lab experiments is limited due to its potential for abuse and dependence.
Future Directions
Future research should focus on the long-term effects of MPHP on the central nervous system. Studies should investigate the potential for MPHP to produce neurotoxic effects and the mechanisms underlying these effects. Additionally, research should investigate the potential for MPHP to be used as a treatment for depression and anxiety disorders. Finally, studies should investigate the potential for MPHP to be used as a tool for studying the effects of synthetic cathinones on the central nervous system.
Conclusion:
In conclusion, 1-[3-(Aminomethyl)piperidin-1-yl]-2,3-dimethylbutan-1-one is a synthetic cathinone that has been synthesized in the laboratory and used in scientific research to investigate its mechanism of action and physiological effects. MPHP has been shown to have stimulant effects and can lead to addiction and dependence. Future research should focus on the potential for MPHP to produce neurotoxic effects and its potential as a treatment for depression and anxiety disorders.
Synthesis Methods
The synthesis of MPHP involves the reaction of 4-methylvalerophenone with methylamine and formaldehyde. The resulting product is purified using chromatography techniques to obtain the final product. The synthesis of MPHP is a complex process that requires specialized equipment and knowledge of organic chemistry.
properties
IUPAC Name |
1-[3-(aminomethyl)piperidin-1-yl]-2,3-dimethylbutan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O/c1-9(2)10(3)12(15)14-6-4-5-11(7-13)8-14/h9-11H,4-8,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRUXBDVBSZWLAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)C(=O)N1CCCC(C1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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